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Compound of Interest

Compound Name: Tricin-d6

Cat. No.: B15568477

Disclaimer: No specific Safety Data Sheet (SDS) for Tricin-d6 is publicly available. This guide
is a comprehensive overview based on the safety information for the non-deuterated parent
compound, Tricin, and general knowledge regarding the safety of deuterated compounds.
Researchers and drug development professionals should handle Tricin-d6 with the care
required for a novel chemical entity and perform their own risk assessments.

Introduction

Tricin-d6 is the deuterated form of Tricin, a natural O-methylated flavone found in sources like
rice bran and sugarcane.[1] While deuterated compounds are generally considered non-
radioactive and safe for laboratory research, their biological and toxicological properties can
differ from their non-deuterated counterparts due to the kinetic isotope effect.[2][3] This effect
can alter metabolic pathways, potentially leading to increased stability and, in some cases,
reduced toxicity by minimizing the formation of harmful metabolites.[3][4][5] However, as the
toxicological properties of Tricin itself are not fully characterized, a cautious approach is
warranted when handling Tricin-d6.[6]

Chemical and Physical Properties

The physical and chemical properties of Tricin-d6 are expected to be very similar to those of
Tricin.
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Property

Data for Tricin

Molecular Formula

C17H1407[7]

Molar Mass 330.29 g/mol [7]

Appearance Yellow crystalline solid[8]

Melting Point 285-287 °C (with decomposition)[8]
Solubility Soluble in methanol, ethanol, and DMSO;

limited aqueous solubility.[8][9]

UV Absorption Maxima

254 nm and 350 nm (in methanol)[8]

Toxicological Data

The toxicological data for Tricin is limited, and some findings are inconsistent across different

sources. Therefore, it is recommended to handle Tricin-d6 as a substance with unknown

toxicological properties.

Endpoint

Data for Tricin

Acute Oral Toxicity

LD50 (Rat, female): > 2,000 mg/kg (OECD Test
Guideline 423)[10]

Skin Corrosion/Irritation

No skin irritation observed in a reconstructed
human epidermis test (OECD Test Guideline
439).[10] However, some sources classify it as a
skin irritant.[11][12]

Eye Irritation

Some sources classify it as an eye irritant.[11]
[12]

Respiratory Irritation

May cause respiratory irritation.[11][12]

Sensitization

No data available.

Mutagenicity

No data available.[13]

Carcinogenicity

No data available.[13]

Reproductive Toxicity

No data available.[13]
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Experimental Protocol for Acute Oral Toxicity (OECD Test Guideline 423): This test involves the
administration of the test substance to a group of fasted female rats at a single dose level. The
animals are observed for mortality and clinical signs of toxicity for at least 14 days. The LD50 is
determined based on the number of mortalities.

Experimental Protocol for Skin Irritation (OECD Test Guideline 439): This in vitro test uses a
reconstructed human epidermis model. The test substance is applied topically to the tissue
surface. After a defined exposure period, the cell viability is measured by enzymatic conversion
of the vital dye MTT. A reduction in cell viability below a certain threshold indicates skin
irritation.

Hazard Identification and Classification

The GHS classification for Tricin is not harmonized. Some safety data sheets indicate that it is
not a hazardous substance, while others suggest it may cause skin, eye, and respiratory
irritation.[10][11][12] Given these inconsistencies, it is prudent to handle Tricin-d6 as a
hazardous substance.

Potential Hazards:

May cause skin irritation.[11][12]

May cause serious eye irritation.[11][12]

May cause respiratory irritation.[11][12]

Combustible solid.[11]

Handling and Storage

Handling:
¢ Use in a well-ventilated area or in a chemical fume hood.[13][14]
e Avoid breathing dust.[13]

e Avoid contact with skin, eyes, and clothing.[13]
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o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[15]

e Wash hands thoroughly after handling.[11]

e Do not eat, drink, or smoke in the laboratory.[11]
Storage:

o Store in a cool, dry, well-ventilated area.[11]

o Keep container tightly closed.

» Store away from incompatible materials, such as strong oxidizing agents.[11][16]

First Aid Measures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[6]

Remove contaminated clothing. Wash skin with
) plenty of soap and water for at least 15 minutes.
Skin Contact _ o
Seek medical attention if irritation develops or

persists.[6][15]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids. Seek medical

attention.[6][15]

Do NOT induce vomiting. If the person is
i conscious, give 2-4 cupfuls of water or milk.
Ingestion _ _
Never give anything by mouth to an

unconscious person. Seek medical attention.[6]

Fire-Fighting Measures
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» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[17]

» Specific Hazards: Combustible solid. May emit poisonous and irritant fumes in a fire.[11][13]
Dust may form an explosive mixture with air.[11]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[17]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing dust
and contact with skin and eyes.[11]

e Environmental Precautions: Prevent from entering drains, waterways, or sewers.[13]

o Cleanup Procedures: For small spills, sweep up the material and place it in a suitable
container for disposal. For large spills, use dry clean-up procedures to avoid generating dust.
[11]

Visualizations
Workflow for Handling a Chemical Spill
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Chemical Spill Response Workflow

Assess the Situation
(Identify substance, quantity, and immediate risks)

Immediate Danger No Immediate Danger

Don Appropriate PPE

Y

Evacuate the Area
(If necessary)

Contain the Spill
(Use absorbent materials)

Clean Up the Spill
(Follow specific procedures for the substance)

Dispose of Waste Properly

Decontaminate the Area and Equipment

Report the Incident

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill in a laboratory setting.
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Signaling Pathway for Hazard Communication
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Caption: A diagram illustrating the flow of information for hazard communication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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